Cas no 1337880-34-8 (3-aminoisoquinoline-8-carbonitrile)

3-Aminoisoquinoline-8-carbonitrile is a heterocyclic compound featuring an amino group at the 3-position and a nitrile moiety at the 8-position of the isoquinoline scaffold. This structure imparts versatility in synthetic applications, serving as a valuable intermediate in pharmaceutical and agrochemical research. The amino and nitrile functional groups offer reactive sites for further derivatization, enabling the synthesis of complex heterocycles or bioactive molecules. Its rigid aromatic core enhances stability, while the electron-withdrawing nitrile group can influence reactivity patterns in cross-coupling or cyclization reactions. The compound is particularly useful in medicinal chemistry for the development of kinase inhibitors or other targeted therapeutics. Proper handling under controlled conditions is recommended due to its potential reactivity.
3-aminoisoquinoline-8-carbonitrile structure
1337880-34-8 structure
Product Name:3-aminoisoquinoline-8-carbonitrile
CAS No:1337880-34-8
MF:C10H7N3
MW:169.182681322098
CID:1233665
PubChem ID:71742574
Update Time:2025-05-19

3-aminoisoquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-aminoisoquinoline-8-carbonitrile
    • 1337880-34-8
    • DTXSID40857232
    • MDL: MFCD22380177
    • Inchi: 1S/C10H7N3/c11-5-8-3-1-2-7-4-10(12)13-6-9(7)8/h1-4,6H,(H2,12,13)
    • InChI Key: IWYIBAOIOZIXJN-UHFFFAOYSA-N
    • SMILES: N1C(=CC2C=CC=C(C#N)C=2C=1)N

Computed Properties

  • Exact Mass: 169.063997236g/mol
  • Monoisotopic Mass: 169.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.7Ų

3-aminoisoquinoline-8-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189009170-1g
3-Aminoisoquinoline-8-carbonitrile
1337880-34-8 95%
1g
780.44 USD 2021-06-01
Chemenu
CM223364-1g
3-Aminoisoquinoline-8-carbonitrile
1337880-34-8 95%
1g
$636 2021-08-04
Chemenu
CM223364-1g
3-Aminoisoquinoline-8-carbonitrile
1337880-34-8 95%
1g
$816 2024-08-02

Additional information on 3-aminoisoquinoline-8-carbonitrile

Introduction to 3-aminoisoquinoline-8-carbonitrile (CAS No. 1337880-34-8)

3-aminoisoquinoline-8-carbonitrile, identified by the chemical compound code CAS No. 1337880-34-8, is a significant heterocyclic organic molecule that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their diverse biological activities and potential applications in drug development.

The structural framework of 3-aminoisoquinoline-8-carbonitrile consists of a benzene ring fused with a pyridine ring, with an amino group (-NH₂) at the 3-position and a nitrile group (-CN) at the 8-position. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups in its structure enhances its reactivity and functionality, enabling various chemical modifications that can be tailored for specific biological targets.

In recent years, there has been a growing interest in isoquinoline derivatives due to their demonstrated efficacy in addressing a range of diseases, including cancer, infectious disorders, and neurological conditions. The 3-aminoisoquinoline-8-carbonitrile molecule has been extensively studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its ability to undergo selective functionalization at multiple sites allows chemists to explore diverse structural modifications, leading to the development of novel compounds with enhanced pharmacological profiles.

One of the most compelling aspects of 3-aminoisoquinoline-8-carbonitrile is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that can interact selectively with specific biological pathways involved in disease progression. For instance, studies have highlighted its potential in inhibiting kinases and other enzymes that are aberrantly expressed in cancer cells, thereby disrupting tumor growth and metastasis. Additionally, its derivatives have shown promise in modulating immune responses, making it a candidate for immunotherapy applications.

The synthesis of 3-aminoisoquinoline-8-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing additional functional groups to fine-tune its biological activity.

Recent advancements in computational chemistry have further accelerated the discovery process for 3-aminoisoquinoline-8-carbonitrile derivatives. Molecular modeling techniques allow researchers to predict the binding affinity and interaction modes of these compounds with biological targets, thereby guiding the design of more effective drug candidates. Such computational approaches complement experimental efforts by providing insights into structure-activity relationships, which are crucial for optimizing pharmacological properties.

The pharmacological evaluation of 3-aminoisoquinoline-8-carbonitrile has revealed several intriguing findings. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cell lines while exhibiting low toxicity towards normal cells. This selectivity is attributed to its precise interaction with dysregulated molecular pathways in tumor cells, offering a promising avenue for developing next-generation anticancer agents. Furthermore, its derivatives have shown antimicrobial properties against resistant strains of bacteria, highlighting its potential as an alternative therapeutic strategy against infectious diseases.

The versatility of 3-aminoisoquinoline-8-carbonitrile as a building block for drug discovery is further underscored by its application in designing small-molecule probes for biochemical assays. These probes facilitate the investigation of enzyme mechanisms and signaling pathways, providing critical insights into disease mechanisms at the molecular level. Such tools are invaluable for understanding complex biological processes and identifying novel therapeutic targets.

In conclusion,3-aminoisoquinoline-8-carbonitrile (CAS No. 1337880-34-8) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with its diverse biological activities, make it a cornerstone in the quest for innovative therapeutic solutions. As research continues to uncover new applications and refine synthetic methodologies,3-aminoisoquinoline-8-carbonitrile is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in medicine today.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.